Cas no 148776-21-0 (2-Pyrrolidinone, 1-acetyl-5-methyl-)

• Product Name: 2-Pyrrolidinone, 1-acetyl-5-methyl-
• CAS No: 148776-21-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 1320236
• PubChem ID: 19035133
• Update Time: 2025-04-20

2-Pyrrolidinone, 1-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-acetyl-5-methyl-
• 1-acetyl-5-methylpyrrolidin-2-one
• DTXSID10597592
• SCHEMBL8381727
• 148776-21-0

• Inchi： 1S/C7H11NO2/c1-5-3-4-7(10)8(5)6(2)9/h5H,3-4H2,1-2H3
• InChI Key： NLHQKPYNKQFYOA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)N1C(C)=O

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38